Cas no 1246012-27-0 (4'-O-trans-p-Coumaroylmussaeside)

• Product Name: 4'-O-trans-p-Coumaroylmussaeside
• CAS No: 1246012-27-0
• MF: C₂₆H₃₂O₁₂
• MW: 536.525089263916
• CID: 836819
• PubChem ID: 91895460
• Update Time: 2025-06-08

4'-O-trans-p-Coumaroylmussaeside Chemical and Physical Properties

Names and Identifiers

• 4'-O-trans-p-Coumaroylmussaeside
• 4'-O-trans-p-Coumaroylmussaenosi
• 4'-O-trans-p-Coumaroylmussaenoside
• Methyl (1S,4aS,7S,7aS)-7-hydroxy-1-({4-O-[(2E)-3-(4-hydroxyphenyl )-2-propenoyl]-β-D-glucopyranosyl}oxy)-7-methyl-1,4a,5,6,7,7a-hex ahydrocyclopenta[c]pyran-4-carboxylate
• 4-o-Tolyloxybenzenesulfonyl chloride
• 4PBS-S03-0
• [ "" ]
• FS-10262
• 1246012-27-0
• AKOS040761155
• methyl (1S,4aS,7S,7aS)-1-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxyoxan-2-yl]oxy-7-hydroxy-7-methyl-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate

• Inchi： 1S/C26H32O12/c1-26(33)10-9-15-16(23(32)34-2)12-35-24(19(15)26)38-25-21(31)20(30)22(17(11-27)36-25)37-18(29)8-5-13-3-6-14(28)7-4-13/h3-8,12,15,17,19-22,24-25,27-28,30-31,33H,9-11H2,1-2H3
• InChI Key： FGEXYXJRRAKWIL-UHFFFAOYSA-N
• SMILES： COC(C1C2CCC(C2C(OC2C(O)C(O)C(OC(C=CC3C=CC(O)=CC=3)=O)C(CO)O2)OC=1)(O)C)=O

Computed Properties

• Exact Mass: 536.18900
• Monoisotopic Mass: 536.18937645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 181Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 748.6±60.0 °C at 760 mmHg
• Flash Point: 248.8±26.4 °C
• PSA: 181.44000
• LogP: -0.03680
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

4'-O-trans-p-Coumaroylmussaeside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4'-O-trans-p-Coumaroylmussaeside

Recent Advances in the Study of 4'-O-trans-p-Coumaroylmussaeside (CAS: 1246012-27-0): A Promising Bioactive Compound

4'-O-trans-p-Coumaroylmussaeside (CAS: 1246012-27-0) is a naturally occurring iridoid glycoside that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, primarily isolated from plants such as Mussaenda pubescens, exhibits a range of bioactive properties, including anti-inflammatory, antioxidant, and neuroprotective effects. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and potential therapeutic applications, positioning it as a promising candidate for drug development.

In a 2023 study published in the Journal of Natural Products, researchers investigated the anti-inflammatory effects of 4'-O-trans-p-Coumaroylmussaeside using in vitro and in vivo models. The results demonstrated that the compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 by suppressing the NF-κB signaling pathway. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another recent study, featured in Phytomedicine, explored the neuroprotective properties of 4'-O-trans-p-Coumaroylmussaeside in a mouse model of Alzheimer's disease. The compound was found to reduce oxidative stress and amyloid-beta plaque accumulation in the brain, leading to improved cognitive function. These effects were attributed to its ability to activate the Nrf2/HO-1 antioxidant pathway, highlighting its potential as a therapeutic agent for neurodegenerative disorders.

Pharmacokinetic studies have also made strides in understanding the bioavailability and metabolism of 4'-O-trans-p-Coumaroylmussaeside. A 2024 paper in Drug Metabolism and Disposition reported that the compound undergoes rapid hydrolysis in the gastrointestinal tract, yielding its aglycone form, which exhibits enhanced absorption. However, further research is needed to optimize its formulation for improved oral bioavailability.

Despite these promising findings, challenges remain in the clinical translation of 4'-O-trans-p-Coumaroylmussaeside. Issues such as low solubility, stability, and scalability of extraction methods must be addressed to facilitate its development into a viable pharmaceutical product. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4'-O-trans-p-Coumaroylmussaeside (CAS: 1246012-27-0) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its diverse bioactive properties and mechanisms of action offer exciting opportunities for drug discovery, particularly in the treatment of inflammatory and neurodegenerative diseases. Continued investigation into its pharmacokinetics, formulation, and clinical efficacy will be critical to advancing its therapeutic applications.